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Compound of Interest

Compound Name: 4-Chloro-1,1-dimethoxybutane

Cat. No.: B022782 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-1,1-dimethoxybutane
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chloro-1,1-dimethoxybutane (CAS No. 29882-07-3). Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chloro-1,1-dimethoxybutane is a flammable liquid and vapor that can cause skin and

serious eye irritation. It may also cause an allergic skin reaction and respiratory irritation.[1][2]

Strict adherence to the recommended Personal Protective Equipment (PPE) is mandatory to

prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category Specification Standard

Eye Protection
Tightly fitting safety goggles or

a full-face shield.

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[3]

Hand Protection

Chemical-resistant gloves.

Nitrile gloves are suitable for

splash protection. For

prolonged or direct contact,

Butyl rubber or Viton® gloves

are recommended. Given the

absence of specific

breakthrough time data for this

compound, caution is advised.

Tested according to EN 374.

Body Protection

A flame-resistant lab coat worn

over full-length clothing. For

larger quantities or splash

risks, a chemically resistant

apron is advised.

---

Respiratory Protection

In a well-ventilated area or

under a fume hood, respiratory

protection may not be

required. If vapors are likely to

be inhaled, a NIOSH-approved

air-purifying respirator with an

organic vapor (OV) cartridge is

necessary.

NIOSH (US) or CEN (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are crucial to minimize exposure and ensure safety. The following

workflow outlines the essential steps for working with 4-Chloro-1,1-dimethoxybutane.
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Operational Workflow for Handling 4-Chloro-1,1-dimethoxybutane

Preparation

Chemical Handling

Post-Handling & Spill Cleanup

Verify fume hood certification and airflow.

Don appropriate PPE (goggles, gloves, lab coat).

Ensure emergency eyewash and shower are accessible.

Dispense chemical within the fume hood.

Keep container tightly sealed when not in use.

Avoid inhalation of vapors and direct skin/eye contact.

Decontaminate work surfaces with a suitable solvent.

For spills, absorb with inert material (e.g., vermiculite).

Collect spill cleanup materials in a sealed container for disposal.
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Disposal Decision Workflow

Waste Generated

Is the waste liquid?

Collect in 'Halogenated 
Organic Liquid Waste' 

container.

Yes

Collect in 'Solid 
Halogenated Waste' 

container.

No (Contaminated Solid)

Seal and label container 
with contents and hazard 

warnings.

Contact EHS for pickup 
and disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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